N-{2-[1-(2-fluorobenzyl)-1H-benzimidazol-2-yl]ethyl}acetamide

• IUPAC Name: N-[2-[1-[(2-fluorophenyl)methyl]benzimidazol-2-yl]ethyl]acetamide
• InChI: InChI=1S/C18H18FN3O/c1-13(23)20-11-10-18-21-16-8-4-5-9-17(16)22(18)12-14-6-2-3-7-15(14)19/h2-9H,10-12H2,1H3,(H,20,23)
• InChI Key: RNVVFPAXRBBRLD-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NCCC1=NC2=CC=CC=C2N1CC3=CC=CC=C3F
• Molecular Formula: C18H18FN3O
• Molecular Weight: 311.4 g/mol

Description

N-{2-[1-(2-fluorobenzyl)-1H-benzimidazol-2-yl]ethyl}acetamide, also known as FBA, is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. FBA belongs to the family of benzimidazole derivatives and has been found to possess anti-inflammatory, anti-tumor, and anti-viral properties.

Mechanism of Action

The mechanism of action of N-{2-[1-(2-fluorobenzyl)-1H-benzimidazol-2-yl]ethyl}acetamide is not fully understood. However, it has been proposed that N-{2-[1-(2-fluorobenzyl)-1H-benzimidazol-2-yl]ethyl}acetamide exerts its anti-inflammatory and anti-tumor effects by inhibiting the NF-κB signaling pathway. NF-κB is a transcription factor that regulates the expression of genes involved in inflammation and cell proliferation. N-{2-[1-(2-fluorobenzyl)-1H-benzimidazol-2-yl]ethyl}acetamide has been found to inhibit the activation of NF-κB by blocking the phosphorylation and degradation of IκBα, an inhibitor of NF-κB.
Biochemical and Physiological Effects
N-{2-[1-(2-fluorobenzyl)-1H-benzimidazol-2-yl]ethyl}acetamide has been found to have significant biochemical and physiological effects. It has been shown to reduce the production of reactive oxygen species (ROS) and nitric oxide (NO), which are involved in inflammation and oxidative stress. N-{2-[1-(2-fluorobenzyl)-1H-benzimidazol-2-yl]ethyl}acetamide has also been found to induce apoptosis, a programmed cell death, in cancer cells. Furthermore, N-{2-[1-(2-fluorobenzyl)-1H-benzimidazol-2-yl]ethyl}acetamide has been found to inhibit the migration and invasion of cancer cells, which are essential for cancer metastasis.

Advantages and Limitations for Lab Experiments

N-{2-[1-(2-fluorobenzyl)-1H-benzimidazol-2-yl]ethyl}acetamide has several advantages for lab experiments. It is relatively easy to synthesize and purify, and its purity can be easily determined by HPLC. N-{2-[1-(2-fluorobenzyl)-1H-benzimidazol-2-yl]ethyl}acetamide has also been found to be stable under physiological conditions. However, N-{2-[1-(2-fluorobenzyl)-1H-benzimidazol-2-yl]ethyl}acetamide has some limitations for lab experiments. It has low solubility in water, which can limit its use in in vitro assays. Furthermore, N-{2-[1-(2-fluorobenzyl)-1H-benzimidazol-2-yl]ethyl}acetamide has not been extensively studied in vivo, which can limit its potential therapeutic applications.

Future Directions

There are several future directions for N-{2-[1-(2-fluorobenzyl)-1H-benzimidazol-2-yl]ethyl}acetamide research. Firstly, further studies are needed to elucidate the mechanism of action of N-{2-[1-(2-fluorobenzyl)-1H-benzimidazol-2-yl]ethyl}acetamide. Secondly, more in vivo studies are needed to determine the efficacy and safety of N-{2-[1-(2-fluorobenzyl)-1H-benzimidazol-2-yl]ethyl}acetamide in animal models. Thirdly, N-{2-[1-(2-fluorobenzyl)-1H-benzimidazol-2-yl]ethyl}acetamide analogs with improved solubility and bioavailability should be synthesized and tested for their potential therapeutic applications. Finally, N-{2-[1-(2-fluorobenzyl)-1H-benzimidazol-2-yl]ethyl}acetamide should be tested in clinical trials for its potential use as a therapeutic agent for inflammatory diseases, cancer, and viral infections.
Conclusion
In conclusion, N-{2-[1-(2-fluorobenzyl)-1H-benzimidazol-2-yl]ethyl}acetamide is a promising chemical compound with potential therapeutic applications. It possesses anti-inflammatory, anti-tumor, and anti-viral properties and has been found to inhibit the NF-κB signaling pathway. N-{2-[1-(2-fluorobenzyl)-1H-benzimidazol-2-yl]ethyl}acetamide has significant biochemical and physiological effects, and its advantages and limitations for lab experiments have been discussed. Several future directions for N-{2-[1-(2-fluorobenzyl)-1H-benzimidazol-2-yl]ethyl}acetamide research have been proposed, and further studies are needed to determine its potential therapeutic applications.

Synthesis Methods

The synthesis of N-{2-[1-(2-fluorobenzyl)-1H-benzimidazol-2-yl]ethyl}acetamide involves the reaction of 2-fluorobenzylamine with 1H-benzimidazole-2-carboxylic acid, followed by the acetylation of the resulting intermediate with acetic anhydride. The final product is obtained after purification by column chromatography. The yield of N-{2-[1-(2-fluorobenzyl)-1H-benzimidazol-2-yl]ethyl}acetamide is around 65%, and the purity is over 98%.

Scientific Research Applications

N-{2-[1-(2-fluorobenzyl)-1H-benzimidazol-2-yl]ethyl}acetamide has been extensively studied for its potential therapeutic applications. It has been found to possess anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-α, IL-1β, and IL-6. N-{2-[1-(2-fluorobenzyl)-1H-benzimidazol-2-yl]ethyl}acetamide has also been shown to inhibit the growth of various cancer cell lines, including breast cancer, lung cancer, and colon cancer. Furthermore, N-{2-[1-(2-fluorobenzyl)-1H-benzimidazol-2-yl]ethyl}acetamide has been found to possess anti-viral properties by inhibiting the replication of influenza virus and herpes simplex virus.